Cas no 40983-58-2 (Methyl (-)-Shikimate)
Methyl (-)-Shikimate structure
Product Name:Methyl (-)-Shikimate
CAS No:40983-58-2
MF:C8H12O5
MW:188.177883148193
MDL:MFCD08274584
CID:926431
PubChem ID:430652
Update Time:2025-04-19
Methyl (-)-Shikimate Chemical and Physical Properties
Names and Identifiers
-
- Methyl (-)-Shikimate
- methyl 3,4,5-trihydroxycyclohexene-1-carboxylate
- (-)-(3R)-methyl 3-hydroxypentanoate
- (-)-shikimic acid methyl ester
- (R)-(-)-methyl 3-hydroxypentanoate
- (S)-Methyl3-Hydroxypentanoate
- methyl (3R)-(-)-3-hydroxypentanoate
- methyl (3R)-hydroxypentan
- methyl (3R,4S,5R)-3,4,5-trihydroxy-1-cyclohexene-1-carboxylate
- methyl (3R,4S,5R)-3,4,5-trihydroxy-1-cyclohexenecarboxylate
- methyl (R)-3-hydroxypentanoate
- methyl D-(R)-3-hydroxypentanoate
- Pentanoic acid,3-hydroxy-,methyl ester
- 40983-58-2
- Shikimic Acid Methyl Ester
- CHEBI:182136
- NSC-280656
- NSC280656
- AS-0235
- SY326748
- FT-0672119
- DTXSID40961363
- METHYL 3,4,5-TRIHYDROXYCYCLOHEX-1-ENE-1-CARBOXYLATE
- MFCD08274584
- SCHEMBL1716907
- AKOS027439524
- methyl 3,4,5-trihydroxycyclohex-1-enecarboxylate
-
- MDL： MFCD08274584
- Inchi： 1S/C8H12O5/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2,5-7,9-11H,3H2,1H3
- InChI Key： LSNUUAUXWJZSFD-UHFFFAOYSA-N
- SMILES： OC1C(C=C(C(=O)OC)CC1O)O
Computed Properties
- Exact Mass: 188.06800
- Monoisotopic Mass: 188.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 87Ų
Experimental Properties
- Melting Point: 114-115°C
- PSA: 86.99000
- LogP: -1.42780
Methyl (-)-Shikimate Customs Data
- HS CODE：2918199090
- Customs Data：
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Methyl (-)-Shikimate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB181272-250 mg |
(3R-(3alpha,4alpha,5beta))-3,4,5-trihydroxy-1-Cyclohexene-1-carboxylic acid methyl ester; . |
40983-58-2 | 250 mg |
€229.50 | 2023-07-20 | ||
| abcr | AB181272-1 g |
(3R-(3alpha,4alpha,5beta))-3,4,5-trihydroxy-1-Cyclohexene-1-carboxylic acid methyl ester; . |
40983-58-2 | 1 g |
€547.00 | 2023-07-20 | ||
| TRC | M325980-250mg |
Methyl (-)-Shikimate |
40983-58-2 | 250mg |
$ 167.00 | 2023-09-07 | ||
| TRC | M325980-500mg |
Methyl (-)-Shikimate |
40983-58-2 | 500mg |
$ 230.00 | 2023-09-07 | ||
| TRC | M325980-1g |
Methyl (-)-Shikimate |
40983-58-2 | 1g |
$ 425.00 | 2023-09-07 | ||
| TRC | M325980-2g |
Methyl (-)-Shikimate |
40983-58-2 | 2g |
$815.00 | 2023-05-17 | ||
| TRC | M325980-5g |
Methyl (-)-Shikimate |
40983-58-2 | 5g |
$1748.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207856A-250mg |
Methyl (−)-Shikimate, |
40983-58-2 | 250mg |
￥1955.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207856-500mg |
Methyl (−)-Shikimate, |
40983-58-2 | 500mg |
￥2557.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207856B-1g |
Methyl (−)-Shikimate, |
40983-58-2 | 1g |
￥4625.00 | 2023-09-05 |
Methyl (-)-Shikimate Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
40983-58-2 (Methyl (-)-Shikimate) Related Products
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- 16613-47-1(Tri-Ac-Shikimic acid)
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- 1246620-91-6((3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate)
- 1234858-94-6((1R,5S,6S)-rel-5-(1-Ethylpropoxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Methyl Ester)
- 90866-43-6(methyl (1R,5R,6S)-5-hydroxy-7-oxabicyclo[4.1.0]hept-2-ene-3-carboxylate)
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